1,3-Butanedione,4-(4-bromophenyl)-1-[4-(trifluoromethoxy)phenyl]-

• Molecular Formula: C17H12BrF3O3
• Molecular Weight: 401.2 g/mol
• IUPAC Name: 4-(4-bromophenyl)-1-[4-(trifluoromethoxy)phenyl]butane-1,3-dione
• InChI: InChI=1S/C17H12BrF3O3/c18-13-5-1-11(2-6-13)9-14(22)10-16(23)12-3-7-15(8-4-12)24-17(19,20)21/h1-8H,9-10H2
• InChI Key: YDGDMLBKNMHGDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)CC(=O)C2=CC=C(C=C2)OC(F)(F)F)Br

Description

1,3-Butanedione,4-(4-bromophenyl)-1-[4-(trifluoromethoxy)phenyl]- is a useful research compound. Its molecular formula is C17H12BrF3O3 and its molecular weight is 401.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.40 g 4-trifluoromethoxyacetophenone and 7.57 g methyl 4-bromophenylacetate in 60 mL anhydrous THF was treated with 1.59 g 60% NaH for 60 hours. After removing the solvent under reduced pressure, the reaction mixture was diluted with 250 mL ether and washed with 250 mL 0.2 M HCl, 2×100 mL 5% NaHCO3 and 100 mL saturated brine, dried over anhydrous Na2SO4, and evaporated to give a crude product. It was purified on silica gel using 0˜25% EtOAc in hexanes to give title compound as red oil. 1H NMR (CDCl3, 500 MHz) δ 7.86˜7.89 (m, 2H), 7.48˜7.51 (m, 2H), 7.27 (d, J=7 Hz, 2H), 7.17˜7.19 (m, 2H), 6.07 (s, 1H), 3.70 (s, 2H).